Cas no 1461869-23-7 (5-cyclopropyl-3-methyl-1,2-oxazol-4-amine)

• Product Name: 5-cyclopropyl-3-methyl-1,2-oxazol-4-amine
• CAS No: 1461869-23-7
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 5219235
• PubChem ID: 75433488
• Update Time: 2025-10-28

5-cyclopropyl-3-methyl-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolamine, 5-cyclopropyl-3-methyl-
• 5-cyclopropyl-3-methyl-1,2-oxazol-4-amine

• Inchi： 1S/C7H10N2O/c1-4-6(8)7(10-9-4)5-2-3-5/h5H,2-3,8H2,1H3
• InChI Key： KEBRUXOFJXVEOW-UHFFFAOYSA-N
• SMILES： O1C(C2CC2)=C(N)C(C)=N1

Additional information on 5-cyclopropyl-3-methyl-1,2-oxazol-4-amine

Comprehensive Overview of 5-cyclopropyl-3-methyl-1,2-oxazol-4-amine (CAS No. 1461869-23-7): Properties, Applications, and Research Insights

The compound 5-cyclopropyl-3-methyl-1,2-oxazol-4-amine (CAS No. 1461869-23-7) is a specialized heterocyclic organic molecule featuring a unique oxazole core structure. This amine-functionalized oxazole derivative has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential bioactivity. The presence of both cyclopropyl and methyl substituents on the 1,2-oxazole ring enhances its steric and electronic properties, making it a valuable intermediate for drug discovery programs targeting inflammation, infectious diseases, and metabolic disorders.

In recent years, the demand for functionalized oxazole compounds like 5-cyclopropyl-3-methyl-1,2-oxazol-4-amine has surged, driven by trends in fragment-based drug design and small-molecule libraries. Researchers frequently inquire about its synthetic routes, with common search queries including "how to synthesize 5-cyclopropyl-3-methyl-1,2-oxazol-4-amine" or "CAS 1461869-23-7 suppliers." The compound’s hydrogen-bonding capacity (via the amine group) and lipophilic character (from the cyclopropyl moiety) contribute to its pharmacokinetic optimization potential, aligning with industry needs for bioavailability-enhancing scaffolds.

From a structural perspective, the oxazole-4-amine framework exhibits remarkable stability under physiological conditions, a trait highly sought after in medicinal chemistry. Computational studies highlight its compatibility with target protein binding pockets, particularly in kinase and GPCR targets—a hot topic in precision medicine research. Analytical data for CAS 1461869-23-7, such as NMR spectra and HPLC purity profiles, are frequently requested by quality control laboratories, reflecting its growing use in high-throughput screening platforms.

Beyond pharmaceuticals, this compound finds niche applications in material science, where its rigid bicyclic structure serves as a building block for organic semiconductors and liquid crystals. Environmental scientists also explore derivatives of 5-cyclopropyl-3-methyl-1,2-oxazol-4-amine for biodegradable agrochemicals, responding to global demands for sustainable crop protection solutions. Patent databases reveal innovative formulations leveraging its synergistic effects with other heterocycles, particularly in combination therapies.

For synthetic chemists, optimizing the yield of CAS 1461869-23-7 remains a key challenge, with recent advancements employing microwave-assisted synthesis and flow chemistry techniques. Safety assessments confirm its compatibility with green chemistry principles, as it avoids heavy metal catalysts in most reported preparations. The compound’s storage stability and compatibility with common solvents (e.g., DMSO, ethanol) further enhance its practicality for industrial-scale applications.

Emerging studies suggest derivatives of 5-cyclopropyl-3-methyl-1,2-oxazol-4-amine may modulate gut microbiota interactions—a trending research area linked to metabolic health. Its structural analogs are being evaluated in neuroprotective agents, coinciding with rising interest in neurodegenerative disease therapeutics. These developments position CAS 1461869-23-7 as a multifaceted tool for interdisciplinary research, bridging chemical biology and translational medicine.